Cas no 2387534-76-9 (4-Bromo-1-(2-nitro-benzenesulfonyl)-pyrrolidin-3-one)

• Product Name: 4-Bromo-1-(2-nitro-benzenesulfonyl)-pyrrolidin-3-one
• CAS No: 2387534-76-9
• MF: C₁₀H₉BrN₂O₅S
• MW: 349.157860517502
• MDL: MFCD31693528
• CID: 4778326
• Update Time: 2026-02-27

4-Bromo-1-(2-nitro-benzenesulfonyl)-pyrrolidin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-(2-nitro-benzenesulfonyl)-pyrrolidin-3-one
• SB35965
• 4-Bromo-1-((2-nitrophenyl)sulfonyl)pyrrolidin-3-one

• MDL： MFCD31693528
• Inchi： 1S/C10H9BrN2O5S/c11-7-5-12(6-9(7)14)19(17,18)10-4-2-1-3-8(10)13(15)16/h1-4,7H,5-6H2
• InChI Key： UQCIXYWCBVGMBG-UHFFFAOYSA-N
• SMILES： BrC1C(CN(C1)S(C1C=CC=CC=1[N+](=O)[O-])(=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 483
• XLogP3: 1.3
• Topological Polar Surface Area: 109

Additional information on 4-Bromo-1-(2-nitro-benzenesulfonyl)-pyrrolidin-3-one

Recent Advances in the Study of 4-Bromo-1-(2-nitro-benzenesulfonyl)-pyrrolidin-3-one (CAS: 2387534-76-9)

The compound 4-Bromo-1-(2-nitro-benzenesulfonyl)-pyrrolidin-3-one (CAS: 2387534-76-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the role of 4-Bromo-1-(2-nitro-benzenesulfonyl)-pyrrolidin-3-one as a versatile intermediate in the synthesis of complex heterocyclic compounds. Its brominated pyrrolidinone core and nitrobenzenesulfonyl group make it an attractive scaffold for the development of novel inhibitors targeting various enzymes, including proteases and kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in inhibiting the activity of a specific kinase implicated in inflammatory diseases, showcasing its potential as a lead compound for further optimization.

In addition to its inhibitory properties, 4-Bromo-1-(2-nitro-benzenesulfonyl)-pyrrolidin-3-one has been explored for its role in PROTAC (Proteolysis Targeting Chimeras) technology. A recent preprint on bioRxiv detailed its use as a warhead in the design of PROTACs targeting oncogenic proteins, highlighting its ability to facilitate targeted protein degradation. This application underscores the compound's utility in advancing novel therapeutic strategies, particularly in oncology.

The synthetic accessibility of 4-Bromo-1-(2-nitro-benzenesulfonyl)-pyrrolidin-3-one has also been a focus of recent research. A 2024 publication in Organic Letters described an optimized, high-yield synthesis route that improves scalability and reduces production costs. This advancement is expected to facilitate broader adoption of the compound in both academic and industrial settings, enabling more extensive exploration of its pharmacological potential.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing research is addressing these gaps, with particular emphasis on structure-activity relationship (SAR) studies to enhance selectivity and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-Bromo-1-(2-nitro-benzenesulfonyl)-pyrrolidin-3-one (CAS: 2387534-76-9) represents a promising scaffold in medicinal chemistry with diverse applications. Its recent advancements in synthesis, biological activity, and therapeutic potential highlight its significance in current research. Future studies will likely focus on further optimizing its properties and exploring its utility in additional disease contexts, solidifying its role in the development of next-generation therapeutics.